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Compound of Interest

Compound Name: Valeranone

Cat. No.: B159243 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides a procedural framework for the proper disposal of valeranone, ensuring that

safety and compliance remain at the forefront of laboratory operations. While specific public-

domain disposal protocols for valeranone are not detailed, a systematic approach following

institutional and regulatory guidelines is essential.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle valeranone with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a laboratory coat. All handling of valeranone waste should be conducted in a well-ventilated

area, such as a certified chemical fume hood, to minimize the risk of inhalation exposure.[1]

In the event of accidental exposure, the following first-aid measures should be taken:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][2]

Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes and seek

medical attention.[1][2]

Ingestion: Do not induce vomiting. Rinse the mouth with water and consult a physician.

Never give anything by mouth to an unconscious person.[1][2]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen or artificial

respiration and seek medical attention.[1][2]

Physicochemical and Toxicity Data for Valeranone
While a comprehensive Safety Data Sheet (SDS) with full GHS/HCS classification for

valeranone was not identified in the public domain, the following data has been compiled from

available sources. This information is critical for a preliminary risk assessment.

Property Value Reference

CAS Number 5090-54-0 [3][4]

Molecular Formula C₁₅H₂₆O [4]

Molecular Weight 222.37 g/mol [4]

Boiling Point
287.00 to 288.00 °C @ 760.00

mm Hg (estimated)
[4][5][6]

Flash Point
249.00 °F / 120.40 °C (TCC,

estimated)
[4][6]

Solubility
Insoluble in water; Soluble in

alcohol
[4][6]

Acute Toxicity
Intraperitoneal-mouse LD50:

350 mg/kg
[4][6]

Hazard Classification
GHS classification not found in

provided sources.
[4][5][6]

Step-by-Step Valeranone Disposal Protocol
The safest and most compliant method for disposing of chemical waste like valeranone is to

manage it through a licensed hazardous waste disposal service, coordinated by your

institution's Environmental Health and Safety (EHS) department.[1] Attempting to neutralize or

treat the chemical without a validated protocol can be dangerous.[1]

1. Waste Identification and Segregation:
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Treat all materials contaminated with valeranone, including unused product, solutions, spill

cleanup materials, and empty containers, as chemical waste.

Do not mix valeranone waste with other waste streams.[1] Proper segregation is key to safe

and compliant disposal.

2. Containerization and Labeling:

Collect valeranone waste in a suitable, closed, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste" (or as required by local

regulations).

The label should include the chemical name "Valeranone," its CAS number (5090-54-0), and

any appropriate hazard pictograms if identified by your institution's EHS assessment.[1]

3. Waste Accumulation and Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[1]

The storage area should be away from general traffic and incompatible materials.

4. Arrange for Disposal:

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's EHS department.[1]

The EHS department will coordinate with a licensed hazardous waste disposal company for

collection, transport, and final disposal in accordance with all federal, state, and local

regulations.[1]

Important Considerations:

Do not dispose of valeranone down the drain or in the regular trash.[1] Its insolubility in

water and potential environmental impact necessitate professional disposal.
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Always consult with your institution's EHS department for specific guidelines and regulatory

requirements applicable to your location.[1]

Experimental Protocols
Specific experimental protocols for the neutralization or chemical degradation of valeranone
for disposal purposes are not readily available in the public domain. The recommended and

safest procedure is to collect the waste as described above and have it managed by a

professional hazardous waste disposal service.[1]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of valeranone
waste, emphasizing safety and compliance.
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Start: Valeranone Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Do not mix with other chemicals)

3. Collect in Labeled, Closed Container
- 'Hazardous Waste'

- 'Valeranone'
- CAS: 5090-54-0

Do NOT Pour Down Drain
or Dispose in Regular Trash

4. Store in Designated Satellite
Accumulation Area

5. Submit Waste Pickup Request
to Institutional EHS Dept.

6. EHS Coordinates with Licensed
Hazardous Waste Vendor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Valeranone Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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